Cas no 106660-98-4 (Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-)
106660-98-4 structure
Product Name:Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-
CAS No:106660-98-4
MF:C10H19BrO2
MW:251.160662889481
CID:1177914
Update Time:2024-08-05
Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-
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- Inchi: 1S/C10H19BrO2/c1-7(2)5-10(11,9(12)13)6-8(3)4/h7-8H,5-6H2,1-4H3,(H,12,13)
- InChI Key: SCUWSBPBKIYQQC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 250.05687
Experimental Properties
- Density: 1.242±0.06 g/cm3(Predicted)
- Boiling Point: 295.9±13.0 °C(Predicted)
- PSA: 37.3
- pka: 3.01±0.41(Predicted)
Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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